Cas no 123453-64-5 (Methanamine,N-(4,8,13,17,21-pentamethyl-4,8,12,16,20-docosapentaenylidene)-, (E,?,E,E,E)-(9CI))

• Product Name: Methanamine,N-(4,8,13,17,21-pentamethyl-4,8,12,16,20-docosapentaenylidene)-, (E,?,E,E,E)-(9CI)
• CAS No: 123453-64-5
• MF: C₂₈H₄₇N
• MW: 397.679488420486
• CID: 191031
• PubChem ID: 6450082
• Update Time: 2025-04-19

Methanamine,N-(4,8,13,17,21-pentamethyl-4,8,12,16,20-docosapentaenylidene)-, (E,?,E,E,E)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Methanamine,N-(4,8,13,17,21-pentamethyl-4,8,12,16,20-docosapentaenylidene)-, (E,?,E,E,E)-(9CI)
• (4E,8E,12E,16E)-N,4,8,13,17,21-hexamethyldocosa-4,8,12,16,20-pentaen-1-imine
• squalene N-methylimine
• Methanamine, N-(4,8,13,17,21-pentamethyl-4,8,12,16,20-docosapentaenylidene)-, (E,?,E,E,E)-
• N-[(1E,4E,8E,12E,16E)-4,8,13,17,21-pentamethyldocosa-4,8,12,16,20-pentaen-1-ylidene]methanamine
• 123453-64-5

• Inchi： 1S/C28H47N/c1-24(2)14-10-17-27(5)20-11-18-25(3)15-8-9-16-26(4)19-12-21-28(6)22-13-23-29-7/h14-16,20-21,23H,8-13,17-19,22H2,1-7H3/b25-15+,26-16+,27-20+,28-21+,29-23+
• InChI Key： VCGJAAAECOMPHW-WJMPNGPRSA-N
• SMILES： N(/C)=C\CC/C(/C)=C/CC/C(/C)=C/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

• Exact Mass: 397.37111
• Monoisotopic Mass: 397.370850503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 15
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.2

Experimental Properties

• PSA: 12.36